Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20747223 (R)-10,11-Dehydrocurvularin 1095588-70-7 C16H18O5
VC20748653 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile 112735-05-4 C9H10N4O3
VC20750521 N-omega-Propyl-L-arginine 137361-05-8 C9H20N4O2
VC20747231 2-[2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl]-4-methyl-3-oxo-pentanoic Acid, (4-Benzyloxy-phenyl)-amide 163217-67-2 C33H30FNO4
VC20747558 Ethyl thiooxamate 16982-21-1 C4H7NO2S
VC20750515 methyl 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranoside 17791-37-6 C35H38O6
VC20747694 4-Nitrophenyl formate 1865-01-6 C7H5NO4
VC20747697 Sulfo-N-succinimidyl 6-(biotinamido) hexanoate, sodium salt 191671-46-2 C20H29N4NaO9S2
VC20747689 (1-Naphthyl)methyl Methacrylate 28171-92-8 C15H14O2
VC20747676 4-Bromo-3-phenyl-1H-pyrazol-5-amine 2845-78-5 C9H8BrN3
VC20750803 (±)-Heraclenol 31575-93-6 C16H16O6
VC20747202 2,2-Bis(ethylthio)acetaldehyde 42919-45-9 C6H12OS2
VC20750072 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranosylamine 4515-24-6 C14H22N2O8
VC20741857 4,4'-Dinitro-2-biphenylamine 51787-75-8 C12H9N3O4
VC20747683 (2S,3R,4S,6R)-4-amino-6-methoxy-2-methyloxan-3-ol 54623-23-3 C7H15NO3
VC20748275 5-Phenyloxazolidine-2,4-dione 5841-63-4 C9H7NO3
VC20750775 [3,4-diacetyloxy-5-(2,6-dioxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate 61444-45-9 C16H18N4O9
VC20747656 12-Amino-1-dodecanol 67107-87-3 C12H27NO
VC20750525 7-Deaza-2-mercaptohypoxanthine 67831-84-9 C6H5N3OS
VC20750478 Methyl 3-O-(a-D-mannopyranosyl)-a-D-mannopyranoside 72028-62-7 C13H24O11
VC20747678 1-(Mesitylsulfonyl)-3-nitro-1h-1,2,4-triazole 74257-00-4 C11H12N4O4S
VC20747215 N-[3-[4-(3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl-[3-(2,3,4,5,6-pentahydroxyhexanoylamino)propyl]amino]propyl]-2,3,4,5,6-pentahydroxyhexanamide 86303-23-3 C42H75N3O15
VC20747209 1-Chloro-4-ethynylbenzene 873-73-4 C8H5Cl
VC20747636 Actinopyrone A 88378-59-0 C25H36O4
VC20741843 (1-Methylpyrrolidin-3-yl)-pyridin-3-ylmethanol 887407-08-1 C11H16N2O